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Compound of Interest

Compound Name: Lead phosphite

Cat. No.: B097946 Get Quote

This guide provides a detailed comparison of the properties of lead phosphite against other

common metal phosphites, including calcium, potassium, manganese, and copper phosphites,

as well as zinc phosphide. The information is tailored for researchers, scientists, and drug

development professionals, offering objective comparisons supported by available data.

Physicochemical Properties
The fundamental characteristics of these metal phosphites vary significantly, influencing their

applications and handling requirements. A summary of their key physicochemical properties is

presented below.
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Property

Dibasic
Lead
Phosphit
e

Calcium
Phosphit
e

Potassiu
m
Phosphit
e

Mangane
se
Phosphit
e

Copper
Phosphit
e

Zinc
Phosphid
e

Chemical

Formula

Pb₃O(OH)₂

(HPO₃)[1]

[2]

CaHPO₃[3] K₂HPO₃[4]
Mn₃(PO₃)₂[

5]
Cu₃P₂[6] Zn₃P₂[7]

Appearanc

e

White

crystalline

powder[1]

[8]

White

crystalline

or

amorphous

powder

White

hygroscopi

c

powder[4]

White

solid[9]

Yellowish-

grey

crystalline

mass[10]

Dark gray

granular

solid[7]

Molar

Mass (

g/mol )

751.6[2] 120.06[3] 158.18[4] 322.76[9] 221.61[10] 258.12[7]

Density

(g/cm³)
6.94

Data not

available

Data not

available

Data not

available

Data not

available
4.55[7]

Melting

Point (°C)

Decompos

es

>300

(decompos

es)[3]

>300

(decompos

es)

Data not

available
900[10] 1160[7]

Solubility in

Water

Insoluble[1

][8]

Slightly

soluble[3]

Very

soluble[4]

Data not

available

Insoluble[1

0]

Insoluble,

reacts with

water[7]

Performance Characteristics
The primary applications of these compounds are dictated by their performance in specific

contexts, such as thermal stabilization of polymers or biological activity.

Thermal Stability as a PVC Stabilizer
Lead phosphite is a well-established heat stabilizer for polyvinyl chloride (PVC). Its

performance in comparison to other systems can be evaluated using techniques like torque

rheometry and thermogravimetric analysis (TGA).
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Parameter
PVC + Dibasic
Lead Phosphite

PVC + Ca/Zn
Stabilizer

PVC + Organic
Based Stabilizer
(OBS)

Glass Transition

Temp. (Tg) (°C)
77[11] 79[11] 76[11]

Degradation Onset

(5% weight loss) (°C)
~295[12] ~293[12] ~297[12]

Fusion Time (s) in

Torque Rheometer
180[13] Data not available Data not available

Induction Period (s) in

Torque Rheometer
Medium[13] Data not available Data not available

Note: The performance of Ca/Zn and OBS stabilizers can vary significantly based on their

specific formulations.

Biological and Other Applications
Many metal phosphites, excluding the highly toxic lead phosphite, find applications in

agriculture as fungicides and fertilizers. Their efficacy is often linked to their ability to elicit

defense responses in plants.
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Applicati
on

Dibasic
Lead
Phosphit
e

Calcium
Phosphit
e

Potassiu
m
Phosphit
e

Mangane
se
Phosphit
e

Copper
Phosphit
e

Zinc
Phosphid
e

Primary

Use

PVC heat

stabilizer[2]

Fungicide,

fertilizer,

PVC

stabilizer

Fungicide,

fertilizer[4]

Fertilizer,

fungicide

Fungicide,

fertilizer

Rodenticid

e[7]

Mechanism

in Plants

Not

applicable

Induces

plant

defense

responses

Induces

systemic

acquired

resistance

(SAR)[14]

Nutrient

source,

induces

defense

Nutrient

source,

fungicide

Not

applicable

Toxicity Profile
A critical consideration for the application of these compounds is their toxicity. Lead phosphite
is notably hazardous, while other metal phosphites are generally considered less toxic.

Compound Acute Oral LD50 (Rat)

Dibasic Lead Phosphite > 2000 mg/kg[15]

Calcium Phosphite Data not available

Potassium Phosphite > 2000 mg/kg to >5000 mg/kg[4][16]

Manganese Phosphite Data not available

Copper Phosphite Data not available

Zinc Phosphide 45.7 mg/kg

Experimental Protocols
Thermogravimetric Analysis (TGA) for Thermal Stability
of PVC Stabilizers
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Objective: To determine the effect of different metal phosphite stabilizers on the thermal

stability of PVC.

Methodology:

Sample Preparation: A blend of PVC resin and the metal phosphite stabilizer (typically 2-5

parts per hundred of resin) is prepared by dry mixing.

Instrumentation: A thermogravimetric analyzer is used.

Experimental Conditions:

Sample Size: 5-10 mg of the PVC blend.

Crucible: Alumina or platinum pan.

Atmosphere: Inert atmosphere, typically nitrogen, with a flow rate of 20-50 mL/min to

prevent oxidation.

Heating Program: The sample is heated from ambient temperature (e.g., 30 °C) to a final

temperature of around 600-800 °C at a constant heating rate (e.g., 10 °C/min).

Data Analysis: The change in mass of the sample is recorded as a function of temperature.

The onset of degradation is often determined as the temperature at which 5% weight loss

occurs. The derivative of the TGA curve (DTG) can be used to identify the temperature of the

maximum rate of degradation.

Torque Rheometry for Evaluating PVC Stabilization
Objective: To assess the processing stability of PVC formulations containing different metal

phosphite stabilizers.

Methodology:

Sample Preparation: A dry blend of PVC, the stabilizer, and other additives (e.g., lubricants,

plasticizers) is prepared.
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Instrumentation: A torque rheometer (e.g., Brabender Plastograph) equipped with a heated

mixing chamber and rotors.

Experimental Conditions:

Temperature: A constant processing temperature, typically around 180-200 °C, is

maintained in the mixing chamber.[13][17]

Rotor Speed: A constant rotor speed is set.

Data Analysis: The torque required to rotate the blades and the temperature of the melt are

recorded over time. Key parameters include:

Fusion Time: The time taken for the PVC powder to fuse into a molten mass.[13]

Induction Period/Stability Time: The time from the onset of fusion until the onset of

degradation, indicated by a sharp increase in torque and temperature due to cross-linking

and HCl evolution.[13]

Acute Oral Toxicity (LD50) Determination
Objective: To determine the median lethal dose (LD50) of a metal phosphite.

Methodology (Up-and-Down Procedure - OECD TG 425):

Test Animals: Typically rats, of a single sex (usually females as they are often more

sensitive).[18]

Dosage: A starting dose is estimated based on available information. Animals are dosed

sequentially.[18]

Procedure:

A single animal is dosed.

If the animal survives after a defined observation period (e.g., 48 hours), the next animal is

given a higher dose.
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If the animal dies, the next animal receives a lower dose.[18]

Data Analysis: The LD50 is calculated from the results of a minimum number of animals

using statistical methods, such as the maximum likelihood method. This procedure

significantly reduces the number of animals required compared to classical methods.[18][19]
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Caption: Phosphite-induced plant defense mechanism.

PVC Degradation and Stabilization Mechanism
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Caption: PVC degradation and stabilization by metal phosphites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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